Cas no 1024445-52-0 (5-(4-Chlorophenyl)-3-methoxy-4-phenyl-1,2,4-triazole)

• Product Name: 5-(4-Chlorophenyl)-3-methoxy-4-phenyl-1,2,4-triazole
• CAS No: 1024445-52-0
• MF: C₁₅H₁₂ClN₃O
• MW: 285.728281974792
• MDL: MFCD00245958
• CID: 5035988
• Update Time: 2026-02-28

5-(4-Chlorophenyl)-3-methoxy-4-phenyl-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-CHLOROPHENYL)-3-METHOXY-4-PHENYL-1,2,4-TRIAZOLE
• 3-(4-chlorophenyl)-5-methoxy-4-phenyl-4H-1,2,4-triazole
• 5-(4-Chlorophenyl)-3-methoxy-4-phenyl-1,2,4-triazole

• MDL： MFCD00245958
• Inchi： 1S/C15H12ClN3O/c1-20-15-18-17-14(11-7-9-12(16)10-8-11)19(15)13-5-3-2-4-6-13/h2-10H,1H3
• InChI Key： LOGUEJGCNZQEKK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(N1C1C=CC=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 3.7
• Topological Polar Surface Area: 39.9

Additional information on 5-(4-Chlorophenyl)-3-methoxy-4-phenyl-1,2,4-triazole

Comprehensive Overview of 5-(4-Chlorophenyl)-3-methoxy-4-phenyl-1,2,4-triazole (CAS No. 1024445-52-0)

The compound 5-(4-Chlorophenyl)-3-methoxy-4-phenyl-1,2,4-triazole (CAS No. 1024445-52-0) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-triazole core and substituted phenyl rings, make it a promising candidate for various applications. Researchers are increasingly exploring its potential in drug discovery, particularly due to its ability to modulate biological targets. The presence of both 4-chlorophenyl and methoxy groups enhances its binding affinity and selectivity, making it a subject of interest in medicinal chemistry.

In recent years, the demand for novel triazole derivatives has surged, driven by their versatility in addressing challenges such as antimicrobial resistance and chronic diseases. The compound 5-(4-Chlorophenyl)-3-methoxy-4-phenyl-1,2,4-triazole is often discussed in forums and scientific literature alongside keywords like "triazole-based therapeutics" and "chlorophenyl derivatives in drug design." These terms reflect the growing curiosity about its mechanism of action and potential synergies with existing therapies. Additionally, its stability and synthetic accessibility have made it a focal point for organic chemists aiming to develop greener and more efficient synthetic routes.

From an industrial perspective, CAS No. 1024445-52-0 is frequently associated with high-value intermediates in the production of specialty chemicals. Its structural motif is often leveraged to enhance the bioactivity of agrochemicals, such as fungicides and herbicides. This aligns with the global trend toward sustainable agriculture, where researchers seek eco-friendly alternatives to conventional pesticides. The compound's methoxy-phenyl-triazole backbone is particularly noteworthy for its role in improving crop protection strategies, a topic frequently searched by agronomists and biochemists alike.

Another area of interest is the compound's potential in material science. The 1,2,4-triazole ring is known for its ability to form stable coordination complexes with metals, opening doors for applications in catalysis and optoelectronics. This has led to a spike in searches for terms like "triazole ligands in catalysis" and "organic electronic materials." As industries pivot toward renewable energy and advanced materials, 5-(4-Chlorophenyl)-3-methoxy-4-phenyl-1,2,4-triazole could play a pivotal role in next-generation technologies.

Quality control and analytical characterization of CAS No. 1024445-52-0 are critical for ensuring its efficacy in research and industrial applications. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are frequently queried by laboratory professionals seeking reliable protocols for handling and analyzing triazole derivatives. The compound's solubility profile and stability under various conditions are also hot topics, as they directly impact its usability in formulations.

In summary, 5-(4-Chlorophenyl)-3-methoxy-4-phenyl-1,2,4-triazole represents a multifaceted compound with broad applicability across pharmaceuticals, agriculture, and materials science. Its relevance to contemporary research trends, such as "targeted drug delivery" and "green chemistry," underscores its importance in modern scientific discourse. As innovation continues to drive demand for specialized chemicals, this compound is poised to remain a key player in interdisciplinary research and development.